(-)-6-Chloromethyltetrahydropyran-2-one

• Molecular Formula: C6H9ClO2
• Molecular Weight: 148.59 g/mol
• IUPAC Name: 6-(chloromethyl)oxan-2-one
• InChI: InChI=1S/C6H9ClO2/c7-4-5-2-1-3-6(8)9-5/h5H,1-4H2
• InChI Key: PKUDWYCCVNMVSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC(=O)C1)CCl

Description

(-)-6-Chloromethyltetrahydropyran-2-one is a useful research compound. Its molecular formula is C6H9ClO2 and its molecular weight is 148.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 150 mg (1.024 mmol) of (-)-6-chloromethyldihydropyran-2-one obtained in Example 4, 6 ml of ethyl acetate and 60 mg of 10% palladium-carbon was stirred for 2 hours under hydrogen atmosphere. After completion of the reaction, the catalyst was removed by filtration, and the solvent was distilled off. Afterward, the resultant residue was subjected to column chromatography (an eluent of hexane:ethyl acetate=5:1), thereby obtaining 146 mg (yield 96%) of (-)-6-chloromethyltetrahydropyran-2-one having

Synthesis routes and methods II

Procedure details